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Cat. No.: B1218246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyleicosane, a branched-chain alkane with the CAS number 1560-84-5, is a long-chain

hydrocarbon.[1][2][3] This document provides a technical overview of its known chemical and

physical properties. It is important to note that while the physicochemical characteristics of 2-
Methyleicosane are documented, there is a significant lack of publicly available information

regarding its biological activity, specific experimental protocols, and associated signaling

pathways. The information presented herein is based on existing chemical literature and

databases.

Chemical and Physical Properties
The fundamental properties of 2-Methyleicosane are summarized in the table below. This data

is compiled from various chemical databases and provides a baseline for its identity and

behavior in a laboratory setting.
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Property Value Source

Molecular Formula C21H44 [1][2]

Molecular Weight 296.57 g/mol [1][4]

CAS Number 1560-84-5 [1][2][3]

Density 0.8±0.1 g/cm³

Boiling Point 341.1±5.0 °C at 760 mmHg

Flash Point 125.9±10.8 °C

LogP (Octanol-Water Partition

Coefficient)
11.73

Refractive Index 1.442

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of chemical compounds.

The available information for 2-Methyleicosane includes:

Spectroscopic Data Details Source

Mass Spectrum (Electron

Ionization)

Data available in the NIST

WebBook
[2]

Gas Chromatography Retention indices are available [5]

Biological Activity and Toxicological Information
A comprehensive search of scientific literature and toxicological databases reveals a notable

absence of specific studies on the biological activity of 2-Methyleicosane. While the broader

class of branched alkanes is known to play roles in the cuticular waxes of plants and insects,

no specific pharmacological or toxicological effects have been attributed to 2-Methyleicosane
itself.[6] The PubChem database reports it as "Not Classified" for GHS hazards.[1]

Experimental Protocols
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Due to the lack of published research on the biological effects of 2-Methyleicosane, no

specific experimental protocols can be cited. However, a general workflow for investigating the

potential bioactivity of a novel compound is presented below as a hypothetical example.
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Hypothetical Experimental Workflow for Bioactivity Screening
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Caption: A generalized workflow for assessing the biological activity of a chemical compound.
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Signaling Pathways
There is no information available in the scientific literature that links 2-Methyleicosane to any

specific signaling pathways. Research would be required to determine if this compound has

any effect on cellular signaling. A hypothetical diagram illustrating a generic signaling cascade

that could be investigated is provided below.
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Caption: A simplified diagram of a generic signaling pathway.

Conclusion and Future Directions
2-Methyleicosane is a well-characterized compound from a physicochemical perspective.

However, its biological role and potential as a research tool or therapeutic agent remain entirely

unexplored. The absence of data on its interaction with biological systems presents a

significant knowledge gap. Future research should focus on systematic screening to identify

any potential bioactivity. Should any activity be observed, further studies would be warranted to

elucidate the mechanism of action and any involved signaling pathways. For scientists in drug

discovery, 2-Methyleicosane represents a truly novel chemical entity with unknown potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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